Acrylic Acid Sodium Vinyl Sulfonate

• Molecular Formula: C5H7NaO5S
• Molecular Weight: 202.16 g/mol
• IUPAC Name: sodium;ethenesulfonate;prop-2-enoic acid
• InChI: InChI=1S/C3H4O2.C2H4O3S.Na/c1-2-3(4)5;1-2-6(3,4)5;/h2H,1H2,(H,4,5);2H,1H2,(H,3,4,5);/q;;+1/p-1
• InChI Key: MSZXDWPWMAIAKE-UHFFFAOYSA-M
• Canonical SMILES: C=CC(=O)O.C=CS(=O)(=O)[O-].[Na+]

Description

Acrylic Acid Sodium Vinyl Sulfonate is a useful research compound. Its molecular formula is C5H7NaO5S and its molecular weight is 202.16 g/mol. The purity is usually 95%.
BenchChem offers high-quality Acrylic Acid Sodium Vinyl Sulfonate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Acrylic Acid Sodium Vinyl Sulfonate including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A 1 liter round bottom flask equipped with a thermometer, agitator, condenser, nitrogen inlet tube, and slow addition funnels was charged with a solution of 10 g. water, 20.0 g. sodium vinyl sulfonate (as a 25% solution), 0.8 g. sodium persulfate, and 0.20 g. acrylic acid (Charge A). The contents were purged subsurface with nitrogen for 1 hour while heating to 95° C. The following charges were slowly and separately added over 4 hours: 94.8 g. acrylic acid and 60.0 g. isopropanol (99%) (Charge B) and 18 g. water and 3.0 g. sodium persulfate (Charge C). Reflux developed during the additions and was maintained for 1 hour thereafter. The flask was equipped with a Dean-Stark trap, stripping off of the alcohol was begun, and during the stripping 100.0 g. of 50% sodium hydroxide (Charge D) was slowly added over 2.5 hours. The solution was stripped to about 95° C. and 100 parts of alcohol were removed.